Cas no 2229100-06-3 (1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229100-06-3
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 6012476
• PubChem ID: 165831785
• Update Time: 2025-06-14

1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• 2229100-06-3
• EN300-1925767

• Inchi： 1S/C8H8BrNO2S/c9-7-10-5(4-13-7)8(6(11)12)2-1-3-8/h4H,1-3H2,(H,11,12)
• InChI Key： DUFAVBYHHYNAHT-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 260.94591g/mol
• Monoisotopic Mass: 260.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid

Research Briefing on 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS: 2229100-06-3)

1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS: 2229100-06-3) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a cyclobutane ring fused with a brominated thiazole moiety, making it a promising scaffold for drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid lies in its ability to serve as a versatile building block for further chemical modifications. The bromine atom at the 2-position of the thiazole ring offers a reactive site for cross-coupling reactions, while the carboxylic acid group enables conjugation with various pharmacophores. This dual functionality has been leveraged in recent research to design targeted therapies for diseases such as cancer and bacterial infections.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in synthesizing potent cyclin-dependent kinase (CDK) inhibitors. The team utilized 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid as a core structure, which was further modified to enhance binding affinity and selectivity. The resulting derivatives showed nanomolar inhibitory activity against CDK4/6, with promising in vitro and in vivo efficacy in breast cancer models.

Another significant application of this compound was reported in a recent ACS Infectious Diseases publication, where it served as a precursor for novel thiazole-based antibiotics. The research team developed a series of analogs that exhibited broad-spectrum activity against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the cyclobutane ring was found to improve metabolic stability compared to traditional thiazole antibiotics.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid. A 2024 Organic Process Research & Development paper described an improved catalytic system for its synthesis, achieving higher yields (85%) and better purity (>98%) compared to previous methods. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical research.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and inflammation. Preliminary data suggest that derivatives of 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid may modulate key pathways in microglial activation, offering a new approach to treating neuroinflammatory conditions. Further structure-activity relationship studies are currently underway to optimize these effects.

In conclusion, 1-(2-bromo-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS: 2229100-06-3) represents an important chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. As research continues to uncover new applications and optimize synthetic approaches, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.